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Compound of Interest

Compound Name:
1,5-Dibromo-2,4-

dimethoxybenzene

Cat. No.: B1586223 Get Quote

An In-depth Technical Guide to 1,5-Dibromo-2,4-
dimethoxybenzene
Introduction and Overview
1,5-Dibromo-2,4-dimethoxybenzene is a halogenated aromatic compound that serves as a

crucial intermediate in the synthesis of various organic molecules. Its structural rigidity and the

presence of reactive bromine and activating methoxy groups make it a valuable building block

for pharmaceuticals and complex organic structures. This guide provides a comprehensive

overview of its physical and chemical properties, synthesis, and applications, tailored for

researchers and professionals in the field of drug development and organic synthesis.

Systematic Name: 1,5-Dibromo-2,4-dimethoxybenzene

CAS Number: 24988-36-1

Molecular Formula: C₈H₈Br₂O₂[1]

Caption: Molecular structure of 1,5-Dibromo-2,4-dimethoxybenzene.
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The physical characteristics of 1,5-Dibromo-2,4-dimethoxybenzene are a direct consequence

of its molecular structure. The compound is a white, crystalline solid at room temperature. The

two bromine atoms significantly increase the molecular weight and contribute to a higher

melting point compared to its non-halogenated parent molecule, 1,3-dimethoxybenzene. The

methoxy groups, being electron-donating, influence the electronic properties of the benzene

ring, impacting its reactivity.

Table 1: Physicochemical Data for 1,5-Dibromo-2,4-dimethoxybenzene

Property Value Source(s)

Molecular Weight 295.96 g/mol [1]

Melting Point 140-141 °C (413-414 K) [1]

Appearance White block-like crystals [1]

Solubility Recrystallized from hot ethanol [1]

Density (calculated) 2.086 g/cm³ [1]

Spectroscopic Characterization
Spectroscopic techniques are indispensable for the structural elucidation and purity

assessment of 1,5-Dibromo-2,4-dimethoxybenzene.

¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is expected to

show two singlets for the aromatic protons and two singlets for the methoxy group protons,

reflecting the symmetry of the molecule.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum will display

distinct signals for the aromatic carbons (quaternary and protonated) and the methoxy

carbons.

IR (Infrared) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for

C-H stretching of the aromatic ring and methyl groups, C-O stretching of the methoxy

groups, and C-Br stretching.
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Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak corresponding

to the molecular weight of the compound, with a characteristic isotopic pattern for two

bromine atoms.

Synthesis and Reactivity
Common Synthetic Routes
1,5-Dibromo-2,4-dimethoxybenzene is typically synthesized via the electrophilic bromination

of 1,3-dimethoxybenzene. The methoxy groups are ortho-, para-directing and activating,

leading to substitution at the 4- and 6-positions (which become the 1- and 5- positions in the

product).

Experimental Protocol: Bromination of 1,3-dimethoxybenzene

Dissolution: Dissolve 1,3-dimethoxybenzene in a suitable solvent such as glacial acetic acid

or a chlorinated solvent.

Bromination: Slowly add a solution of bromine in the same solvent to the reaction mixture at

a controlled temperature, typically with cooling to prevent over-bromination and side

reactions.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC) or gas chromatography (GC).

Work-up: Upon completion, quench the reaction with a reducing agent (e.g., sodium bisulfite

solution) to remove excess bromine.

Extraction: Extract the product into an organic solvent (e.g., dichloromethane or ethyl

acetate).

Purification: Wash the organic layer with water and brine, dry over an anhydrous salt (e.g.,

MgSO₄ or Na₂SO₄), and concentrate under reduced pressure. The crude product can be

further purified by recrystallization from a suitable solvent like ethanol to yield pure 1,5-
Dibromo-2,4-dimethoxybenzene.[1]

Caption: A typical workflow for the synthesis of 1,5-Dibromo-2,4-dimethoxybenzene.
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Key Reactions and Synthetic Utility
The bromine atoms in 1,5-Dibromo-2,4-dimethoxybenzene are amenable to a variety of

cross-coupling reactions, making it a versatile intermediate. These reactions allow for the

introduction of carbon-carbon and carbon-heteroatom bonds, paving the way for the synthesis

of more complex molecules.

Suzuki-Miyaura Coupling: Reaction with arylboronic acids in the presence of a palladium

catalyst and a base can be used to form biaryl structures.

Sonogashira Coupling: Palladium-catalyzed coupling with terminal alkynes introduces

alkynyl moieties.

Buchwald-Hartwig Amination: This reaction allows for the formation of C-N bonds by coupling

with amines.

Applications in Research and Development
1,5-Dibromo-2,4-dimethoxybenzene is a key intermediate in the synthesis of several

important pharmaceutical compounds. Its utility stems from its role as a scaffold onto which

other functional groups can be introduced with high regioselectivity.

Notably, it is an important intermediate in the synthesis of the anti-HIV drug Elvitegravir and the

anticancer agent Psoralidin.[1] This highlights its significance in medicinal chemistry and drug

discovery pipelines.

Safety, Handling, and Storage
As with any chemical reagent, proper safety precautions should be taken when handling 1,5-
Dibromo-2,4-dimethoxybenzene.

Hazards: It may cause skin and eye irritation.[2][3] Inhalation of dust should be avoided.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses,

and a lab coat.[4] Work in a well-ventilated area or a fume hood.

Storage: Store in a cool, dry place in a tightly sealed container, away from incompatible

materials such as strong oxidizing agents.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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